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Compound of Interest |

Compound Name: 1-(3-Chlorophenyl)ethanol
CAS No.: 6939-95-3
Cat. No.: B1582347

Get Quote

Title: Technical Monograph: 1-(3-Chlorophenyl)ethanol Subtitle: Nomenclature, Synthesis,
and Analytical Characterization for Pharmaceutical Development[1]

Executive Summary

1-(3-Chlorophenyl)ethanol (CAS: 6939-95-3) is a critical chiral building block in organic
synthesis and drug discovery.[1] Structurally, it consists of a benzene ring substituted with a
chlorine atom at the meta position and a hydroxyethyl group.[1] It serves as a model substrate
for evaluating enantioselective biocatalysts (ketoreductases) and is a precursor for various
pharmacological agents, including potential agrochemicals and antihistamines.[1] This guide
provides a definitive technical reference for its nomenclature, physicochemical properties, and
synthesis, emphasizing high-purity generation.[1]

Nomenclature & Chemical Identity

Precise nomenclature is vital for database searching and regulatory filings.[1] The meta-
substitution pattern (position 3) distinguishes this molecule from its para and ortho isomers,
which have significantly different steric and electronic properties.[1]
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Table 1: Identity Matrix

Identifier Type

Designation

Notes

IUPAC Name

1-(3-Chlorophenyl)ethanol

Preferred systematic name.[1]

[21(31[4]

Common Synonyms

3-Chloro-a-methylbenzyl
alcoholm-Chloro-a-
methylbenzenemethanol 1-(3-

Chlorophenyl)ethyl alcohol

"o-methylbenzyl alcohol” is the

traditional scaffold name.[1]

General identifier for the ()

CAS Number (Racemic) 6939-95-3 )
mixture.[1]
) Specific to the (R)-enantiomer .
CAS Number (R-isomer) 120121-01-9 o
Molecular Formula CsHoCIO
Useful for cheminformatics.[1]
SMILES CC(O)clccec(Chel

[21(31[4]

Physicochemical Profile

Understanding the physical state and solubility is essential for designing extraction and

purification protocols.[1]

Table 2: Physical Properties
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Property Value Experimental Context
Molecular Weight 156.61 g/mol
Physical State Colorless to pale yellow liquid Viscous oil at RT.[1]

- ) @ 1.5 mmHg (Vacuum
Boiling Point 83-85 °C o ]
distillation required) .[1]

@ 25 °C. Heavier than water
Density ~1.173 g/mL (phase separation occurs at
bottom).[1]

- ] Limited solubility in water;
Solubility Soluble in MeOH, DCM, EtOAc ) )
requires organic cosolvent.[1]

Synthetic Methodologies

Two primary routes exist for synthesizing 1-(3-chlorophenyl)ethanol: chemical reduction
(racemic) and biocatalytic reduction (enantioselective).[1]

Method A: Chemical Reduction (Racemic)

Objective: Efficient generation of (x)-1-(3-chlorophenyl)ethanol from 3-chloroacetophenone.
Reagents: Sodium Borohydride (NaBHa4), Methanol (MeOH).[1]

Protocol:

Setup: Charge a round-bottom flask with 3-chloroacetophenone (1.0 eq) dissolved in MeOH
(0.5 M concentration). Cool to 0 °C to suppress side reactions.

o Addition: Slowly add NaBHa4 (0.6 eq) portion-wise over 30 minutes. Note: Rapid addition
causes vigorous Hz evolution and potential solvent boil-over.[1]

e Reaction: Stir at 0 °C for 1 hour, then warm to Room Temperature (RT). Monitor by TLC
(Hexane:EtOAc 4:1).[1]

e Quench: Carefully add 1M HCI dropwise until pH ~7. This destroys residual borohydride and
breaks the boron-alkoxide complex.[1]
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o Workup: Evaporate MeOH. Extract aqueous residue with Dichloromethane (DCM).[1] Dry
organic layer over MgSOa4 and concentrate.[1]

Visualization of Chemical Workflow:

3-Chloroacetophenone | RIS oJille):] NaBH4 / MeOH Hydride Transfer Boron-Alkoxide Protonation HCI Quench Isolation . [EEGEe NS ]
(Substrate) (0°C) Complex (Hydrolysis) (Racemic)

Figure 1: Chemical Reduction Pathway using Sodium Borohydride

Click to download full resolution via product page

Method B: Biocatalytic Asymmetric Reduction

(Enantioselective)

Objective: Synthesis of high-purity (R)- or (S)-1-(3-chlorophenyl)ethanol.[1] Reagents:
Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH), NADPH cofactor, Glucose
Dehydrogenase (GDH) for cofactor recycling.[1]

Mechanism: Biocatalysis is preferred in drug development to avoid heavy metal catalysts.[1]
The enzyme transfers a hydride from NADPH to the carbonyl carbon with high facial selectivity.

[1]
Protocol Insight:
» Buffer: Potassium Phosphate (pH 7.0).[1]

o Cofactor Recycling: NADPH is expensive.[1] A coupled system (Glucose/GDH) regenerates
NADPH from NADP+ continuously .[1]

e Reaction Time: Typically 18-24 hours at 30 °C.[1]

Visualization of Biocatalytic Cycle:
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3-Chloroacetophenone

KRED / ADH

Reduction PDxidation

(R)-1-(3-Chlorophenyl)ethanol

Hydride Source

Cofactor Recycling
(Glucose -> Gluconolactone)

Regeneration

Figure 2: Enzymatic Kinetic Resolution / Asymmetric Synthesis Cycle

Click to download full resolution via product page

Analytical Characterization

Verification of the synthesized product requires spectroscopic analysis.[1] The following data
corresponds to the purified liquid.

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCIs (Chloroform-d) Field Strength: 400 MHz[1][5]
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Shift (& ppm) Multiplicity Integration Assignment Interpretation

Proton between

) Cl and alkyl
7.38 Multiplet 1H Ar-H (C2)
group
(deshielded).[1]
Remaining
_ Ar-H (C4, C5, _
7.23-7.30 Multiplet 3H co) aromatic protons

1]

Benzylic proton
Quartet (J=6.4
4.88 Ho) 1H CH-OH coupled to
z
methyl group.[1]

Hydroxyl proton
1.93 Broad Singlet 1H -OH (shift varies with

concentration).[1]

Methyl group
Doublet (J = 6.4 coupled to

1.49 3H -CHs .
Hz) benzylic proton.

[1]

Note: The quartet at ~4.88 ppm and doublet at ~1.49 ppm are diagnostic for the 1-
phenylethanol scaffold.

Chiral HPLC

To determine Enantiomeric Excess (ee):

e Column: Chiralcel OD-H or AD-H.[1]

e Mobile Phase: Hexane:lsopropanol (90:10 to 95:5).[1]
e Detection: UV @ 254 nm.[1]

o Separation: The (R) and (S) enantiomers will elute at distinct retention times due to
interaction with the chiral stationary phase.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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